N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO4S/c1-13-8-9-17(23-3)18(10-13)24(21,22)19-16(12-20)11-15-7-5-4-6-14(15)2/h4-10,16,19-20H,11-12H2,1-3H3
• InChI Key: RLMGSYSBUMWYAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC(CC2=CC=CC=C2C)CO
• Molecular Formula: C18H23NO4S
• Molecular Weight: 349.4 g/mol

Description

N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a sulfonamide group, which is known for its presence in many biologically active molecules, including antibiotics and diuretics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide typically involves multi-step organic reactions. One common method includes the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 1-hydroxy-3-(2-methylphenyl)propan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can help in maintaining precise reaction conditions, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The sulfonamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide for nucleophilic substitution.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor due to the presence of the sulfonamide group.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), allowing it to inhibit enzymes that utilize PABA as a substrate. This inhibition can disrupt essential biological processes in microorganisms, leading to their death or growth inhibition.

Comparison with Similar Compounds

Similar Compounds

Sulfanilamide: A simpler sulfonamide with similar antimicrobial properties.

N-(2-hydroxyethyl)-2-methoxy-5-methylbenzenesulfonamide: A structurally similar compound with a different substituent on the nitrogen atom.

Uniqueness

N-[1-hydroxy-3-(2-methylphenyl)propan-2-yl]-2-methoxy-5-methylbenzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. Its structure allows for versatile modifications, making it a valuable compound for various applications in research and industry.